N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-11-7-8-14(9-12(11)2)17-20(18,19)10-13-5-3-4-6-15(13)16/h3-9,17H,10H2,1-2H3
• InChI Key: HNFPVHNFNAKIEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)CC2=CC=CC=C2F)C
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide is an organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibiotics. This compound features a methanesulfonamide group attached to a 3,4-dimethylphenyl ring and a 2-fluorophenyl ring, which imparts unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide typically involves the reaction of 3,4-dimethylaniline with 2-fluorobenzene sulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity. The general reaction scheme is as follows:

$$\text{3,4-dimethylaniline} + \text{2-fluorobenzene sulfonyl chloride} \rightarrow \text{this compound}$$3,4-dimethylaniline+2-fluorobenzene sulfonyl chloride→this compound

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for cost-effectiveness and efficiency, often using continuous flow reactors to maintain consistent reaction conditions and improve yield.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols under basic conditions.

Major Products

Oxidation: Oxidized derivatives with modified functional groups.

Reduction: Reduced amine derivatives.

Substitution: Substituted sulfonamide derivatives.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial properties.

Medicine: Investigated for its potential use in drug development, particularly as an antibiotic.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates, thereby blocking the enzyme’s active site. This inhibition can disrupt essential biochemical pathways, leading to the compound’s biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(4-Cyano-2,6-dimethylphenyl)methanesulfonamide
• N-(3,5-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide

Uniqueness

N-(3,4-dimethylphenyl)-1-(2-fluorophenyl)methanesulfonamide is unique due to the specific positioning of the dimethyl and fluorophenyl groups, which can influence its chemical reactivity and biological activity. The presence of the 2-fluorophenyl group, in particular, can enhance its stability and interaction with biological targets compared to similar compounds.